Cas no 1353947-08-6 (2-[2-(Isopropyl-Methyl-aMino)-cyclohexylaMino]-ethanol)

• Product Name: 2-[2-(Isopropyl-Methyl-aMino)-cyclohexylaMino]-ethanol
• CAS No: 1353947-08-6
• MF: C₁₂H₂₆N₂O
• MW: 214.347643375397
• MDL: MFCD21096507
• CID: 4586981
• Update Time: 2025-06-08

2-[2-(Isopropyl-Methyl-aMino)-cyclohexylaMino]-ethanol Chemical and Physical Properties

Names and Identifiers

• 2-[2-(Isopropyl-Methyl-aMino)-cyclohexylaMino]-ethanol
• Ethanol, 2-[[2-[methyl(1-methylethyl)amino]cyclohexyl]amino]-

• MDL： MFCD21096507
• Inchi： 1S/C12H26N2O/c1-10(2)14(3)12-7-5-4-6-11(12)13-8-9-15/h10-13,15H,4-9H2,1-3H3
• InChI Key： BKJJZGNQAKTVIZ-UHFFFAOYSA-N
• SMILES： C(O)CNC1CCCCC1N(C)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5

Additional information on 2-[2-(Isopropyl-Methyl-aMino)-cyclohexylaMino]-ethanol

Comprehensive Overview of 2-[2-(Isopropyl-Methyl-aMino)-cyclohexylaMino]-ethanol (CAS No. 1353947-08-6)

2-[2-(Isopropyl-Methyl-aMino)-cyclohexylaMino]-ethanol, with the CAS registry number 1353947-08-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound features a unique molecular structure combining a cyclohexylamine backbone with an ethanol moiety, modified by isopropyl and methyl groups. Its structural complexity makes it a subject of interest for applications in drug development, particularly in targeting neurological and metabolic pathways.

The compound's nomenclature reflects its intricate architecture: the prefix 2-[2-(Isopropyl-Methyl-aMino) indicates the presence of branched alkyl groups, while cyclohexylaMino highlights the cyclic amine component. The suffix ethanol underscores the hydroxyl-terminated chain, which enhances solubility and reactivity. Researchers often explore derivatives of this compound to optimize bioavailability and efficacy, aligning with trends in precision medicine and structure-activity relationship (SAR) studies.

In recent years, the demand for customized synthetic intermediates like 1353947-08-6 has surged, driven by advancements in high-throughput screening and combinatorial chemistry. The compound's potential role in modulating G-protein-coupled receptors (GPCRs) has also been a focal point, as GPCRs are critical targets for treating conditions such as diabetes and hypertension. This aligns with the growing public interest in personalized therapeutics and next-generation drug discovery.

From a synthetic chemistry perspective, 2-[2-(Isopropyl-Methyl-aMino)-cyclohexylaMino]-ethanol is typically synthesized via reductive amination or nucleophilic substitution reactions. Its purity and stability are crucial for reproducible results, necessitating stringent analytical validation using techniques like HPLC and mass spectrometry. These aspects resonate with industry priorities such as quality-by-design (QbD) and green chemistry, which emphasize sustainable and efficient production methods.

Beyond pharmaceuticals, this compound's versatility extends to material science, where its amine and alcohol functionalities enable its use as a crosslinking agent or monomer in polymer synthesis. Such applications are increasingly relevant to sectors like biodegradable plastics and smart coatings, addressing global concerns about environmental sustainability.

In summary, CAS No. 1353947-08-6 represents a multifaceted chemical entity with broad utility across scientific disciplines. Its study exemplifies the convergence of medicinal chemistry, process optimization, and applications-driven innovation, making it a compelling topic for researchers and industry professionals alike.